N-[4-(6-imidazo[2,1-b]thiazolyl)phenyl]-4-methoxy-3-(4-morpholinylsulfonyl)benzamide

• Molecular Formula: C23H22N4O5S2
• Molecular Weight: 498.6 g/mol
• IUPAC Name: N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4-methoxy-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C23H22N4O5S2/c1-31-20-7-4-17(14-21(20)34(29,30)27-8-11-32-12-9-27)22(28)24-18-5-2-16(3-6-18)19-15-26-10-13-33-23(26)25-19/h2-7,10,13-15H,8-9,11-12H2,1H3,(H,24,28)
• InChI Key: OYEKMUHWDMMEOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=CN4C=CSC4=N3)S(=O)(=O)N5CCOCC5

Description

N-[4-(6-imidazo[2,1-b]thiazolyl)phenyl]-4-methoxy-3-(4-morpholinylsulfonyl)benzamide is a member of benzamides.

Scientific Research Applications

Antimicrobial Activity

• A study by Chandrakantha et al. (2014) focused on the synthesis of compounds related to N-[4-(6-imidazo[2,1-b]thiazolyl)phenyl]-4-methoxy-3-(4-morpholinylsulfonyl)benzamide and tested them for antibacterial and antifungal activities. They found that some of these compounds displayed appreciable antimicrobial activity at specific concentrations (Chandrakantha et al., 2014).

Cardiac Electrophysiological Activity

• Morgan et al. (1990) synthesized and examined the cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, indicating potential as selective class III agents for cardiac applications (Morgan et al., 1990).

Immunological Effects

• Research by Harraga et al. (1994) studied the in vitro immunological effect of several imidazo[2,1-b]thiazoles on human T trypsinized lymphocytes, suggesting a potential impact on the expression of CD2 receptors (Harraga et al., 1994).

Crystal Structure Analysis

• The work by Banu et al. (2013) involved the synthesis and crystal structure analysis of derivatives related to this compound, providing insights into their molecular structures (Banu et al., 2013).

Anti-Tuberculosis Activity

• A 2015 study by Ramprasad et al. explored the anti-tuberculosis activity of imidazo[2,1-b][1,3,4]thiadiazole-benzimidazole derivatives, identifying several compounds with potent activity against the Mycobacterium tuberculosis H37Rv strain (Ramprasad et al., 2015).